4-(Phenylsulfonyl)benzenethiol

• Molecular Formula: C12H10O2S2
• Molecular Weight: 250.3 g/mol
• IUPAC Name: 4-(benzenesulfonyl)benzenethiol
• InChI: InChI=1S/C12H10O2S2/c13-16(14,11-4-2-1-3-5-11)12-8-6-10(15)7-9-12/h1-9,15H
• InChI Key: PVDXGXYFQAGKPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)S

Description

4-(Phenylsulfonyl)benzenethiol is a useful research compound. Its molecular formula is C12H10O2S2 and its molecular weight is 250.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.25 g of sodium thiomethylate are added under a nitrogen atmosphere to a solution of 15 g (0.0593 mol) of 1-chloro-4-(phenylsulfonyl)benzene in 150 ml of hexamethylphosphoramide. The mixture obtained is heated for 4 hours at 100° C. and then cooled and hydrolyzed in an ice/water mixture. The reaction medium obtained is extracted with ethyl acetate and the aqueous phase obtained is then poured into a 4 N solution of hydrochloric acid at 0° C. The product formed precipitates. After filtration, washing with water until the pH of the washings is neutral, and drying, 13.44 g (yield: 90.5%) of the expected product are obtained. M.p.=117° C.